Cas no 61760-42-7 (1H-Pyrrolo[3,2-b]quinoline, 3-nitro-)
61760-42-7 structure
Product Name:1H-Pyrrolo[3,2-b]quinoline, 3-nitro-
CAS No:61760-42-7
MF:C11H7N3O2
MW:213.192181825638
CID:467186
PubChem ID:12300700
Update Time:2025-04-19
1H-Pyrrolo[3,2-b]quinoline, 3-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[3,2-b]quinoline, 3-nitro-
- 3-nitro-1H-pyrrolo[3,2-b]quinoline
- DTXSID30486333
- 61760-42-7
-
- Inchi: 1S/C11H7N3O2/c15-14(16)10-6-12-9-5-7-3-1-2-4-8(7)13-11(9)10/h1-6,12H
- InChI Key: KIXVYPJDABOLPS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CNC2C=C3C=CC=CC3=NC=21)=O
Computed Properties
- Exact Mass: 213.05391
- Monoisotopic Mass: 213.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 71.82
1H-Pyrrolo[3,2-b]quinoline, 3-nitro- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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